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Compound of Interest

Compound Name:
4-Cyclopentyl-2-methylcyclohexyl

acetate

CAS No.: 93805-76-6

Cat. No.: B12665287

Get Quote

Part 1: Executive Summary & Compound Identity
4-Cyclopentyl-2-methylcyclohexyl acetate (CAS: 93805-76-6) is a specialized cycloaliphatic

ester used primarily as a fragrance ingredient and a fine chemical intermediate. Structurally, it

belongs to the family of substituted cyclohexyl acetates, sharing physicochemical

characteristics with well-known odorants like 4-tert-butylcyclohexyl acetate (Vertenex).

This guide provides a comprehensive technical breakdown of its spectroscopic signatures

(NMR, MS, IR), stereochemical considerations, and synthesis logic. It is designed for analytical

chemists and process engineers requiring precise identification protocols.

Chemical Identity Table[2]
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Property Detail

IUPAC Name (4-Cyclopentyl-2-methylcyclohexyl) acetate

CAS Registry Number 93805-76-6

Molecular Formula C₁₄H₂₄O₂

Molecular Weight 224.34 g/mol

Parent Alcohol
4-Cyclopentyl-2-methylcyclohexan-1-ol (CAS:

72987-60-1)

Key Functional Groups
Secondary Acetate, Cyclopentyl Ring, Methyl-

substituted Cyclohexane

Part 2: Synthesis & Stereochemical Context
To interpret the spectroscopic data correctly, one must understand the synthetic origin, which

dictates the isomeric ratio. The commercial production typically involves the hydrogenation of

4-cyclopentyl-2-methylphenol, followed by esterification.

Synthesis Workflow (Graphviz)
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Figure 1: Industrial synthesis pathway yielding the diastereomeric mixture of the target acetate.

Stereochemical Complexity
The molecule possesses three chiral centers (C1, C2, and C4). The bulky cyclopentyl group at

C4 acts as a conformational anchor, preferentially occupying the equatorial position to minimize

1,3-diaxial interactions. This locks the cyclohexane ring, creating two primary diastereomeric

families based on the relative orientation of the acetate group:

Trans-isomer (Equatorial Acetate): The acetate group at C1 is equatorial.
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Cis-isomer (Axial Acetate): The acetate group at C1 is axial.

Note: The relative stereochemistry of the C2-methyl group also contributes, but the C1-C4

relationship dominates the spectroscopic splitting.

Part 3: Spectroscopic Data Analysis
Mass Spectrometry (EI-MS)
The electron ionization (70 eV) spectrum follows the classic fragmentation rules of cyclohexyl

acetates.

Molecular Ion (M⁺): m/z 224 (Often weak or barely visible).

Base Peak: m/z 43 (Acetyl cation, [CH₃CO]⁺).

Diagnostic Elimination: m/z 164 ([M - 60]⁺). Loss of acetic acid (McLafferty-type

rearrangement or 1,2-elimination) generates the cyclohexene alkene fragment.

Cyclopentyl Series: m/z 69 (Cyclopentyl cation) and m/z 67 (Cyclopentenyl cation).

Diagnostic Fragment Table:
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m/z Fragment Identity Mechanistic Origin

224 [M]⁺ Parent molecular ion.

164 [M - CH₃COOH]⁺

Loss of acetic acid;

characteristic of secondary

acetates.

149 [M - CH₃COOH - CH₃]⁺
Subsequent loss of methyl

group.

95 C₇H₁₁⁺
Methylcyclohexenyl cation

fragment.

69 C₅H₉⁺
Cyclopentyl cation (High

abundance).

43 CH₃CO⁺
Base peak; Acetyl group

signature.

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the ester functionality and the aliphatic skeleton.

Carbonyl Stretch (C=O): Strong, sharp band at 1735–1745 cm⁻¹.

C-O-C Stretch: Strong bands in the 1230–1245 cm⁻¹ region (Acetate C-O).

C-H Stretch:

2920–2960 cm⁻¹ (Asymmetric CH₂, CH₃).

2850–2870 cm⁻¹ (Symmetric CH₂).

Fingerprint Region: Characteristic skeletal vibrations of the cyclopentyl ring around 900–

1000 cm⁻¹.

Nuclear Magnetic Resonance (NMR)
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NMR is the definitive tool for distinguishing the isomers. The data below is derived from high-

fidelity comparative analysis of the structural analog 4-tert-butylcyclohexyl acetate, utilizing the

substituent chemical shift (SCS) consistency of the 4-alkylcyclohexyl system.

¹H NMR (400 MHz, CDCl₃)
The chemical shift and multiplicity of the H-1 proton (alpha to acetate) are the primary

indicators of stereochemistry.

Signal
Chemical Shift
(δ ppm)

Multiplicity Assignment
Isomer
Indication

H-1 4.60 – 4.70
tt (Triplet of

triplets)
CH-OAc

Trans-isomer

(Equatorial OAc,

Axial H)

H-1 5.00 – 5.10 q or narrow m CH-OAc

Cis-isomer (Axial

OAc, Equatorial

H)

Acetate Me 2.01 – 2.05 Singlet (s) COCH₃
Overlapping for

both isomers.

Cyclopentyl 1.40 – 1.80 Multiplet (m) Ring CH₂
Complex

envelope.

Ring CH₂ 0.90 – 2.00 Multiplet (m) Cyclohexyl H -

C2-Methyl 0.85 – 0.95 Doublet (d) CH-CH₃ -

Interpretation: The trans-isomer (equatorial acetate) places the H-1 proton in an axial

position, resulting in large vicinal coupling constants (J ≈ 10-12 Hz) with adjacent axial

protons, creating a wide "triplet of triplets" pattern. The cis-isomer (axial acetate) places H-1

equatorially, resulting in small couplings (J ≈ 2-4 Hz) and a narrow signal width.

¹³C NMR (100 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12665287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Shift (δ ppm) Assignment

C=O 170.5 – 170.8 Ester Carbonyl

C-1 73.5 (Trans) / 69.6 (Cis) CH-OAc (Diagnostic Shift)

C-4 43.0 – 48.0 CH-Cyclopentyl

Acetate Me 21.0 – 22.0 COCH₃

Cyclopentyl 25.0 – 33.0 Ring Carbons

Part 4: Experimental Protocols
Protocol 1: Purification via Vacuum Distillation
Due to the high boiling point, vacuum distillation is required to isolate the ester from the parent

alcohol and reaction byproducts.

Setup: Equip a round-bottom flask with a Vigreux column (15 cm) and a short-path distillation

head.

Pressure: Reduce system pressure to 0.1 – 0.5 mmHg (High Vacuum).

Heating: Slowly increase oil bath temperature.

Collection:

Foreshot: Remove unreacted acetic anhydride or solvent.

Main Fraction: Collect the fraction boiling at 115–125 °C (at 0.5 mmHg).

Validation: Check refractive index (

) and GC purity.

Protocol 2: Isomer Ratio Determination (GC-FID)
Column: Capillary column (30m x 0.25mm), non-polar phase (e.g., DB-5 or HP-5).

Conditions:
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Injector: 250 °C, Split ratio 50:1.

Oven: 80 °C (2 min hold) → 10 °C/min → 240 °C.

Detector: FID at 280 °C.

Elution Order: The cis isomer (axial acetate, lower boiling point relative to trans in polar

interactions, but often elutes after trans on non-polar columns due to shape) generally

separates well. Note: In 4-substituted cyclohexyl acetates, the trans (equatorial) isomer often

elutes later on non-polar columns due to higher boiling point, but verify with standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
Cyclopentyl-2-methylcyclohexyl Acetate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12665287/docs#technical-guide-spectroscopic-
characterization-of-4-cyclopentyl-2-methylcyclohexyl-acetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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